Cas no 53229-39-3 (2-(pentan-2-yl)oxirane)

2-(Pentan-2-yl)oxirane is a cyclic ether compound characterized by an oxirane (epoxide) functional group attached to a pentan-2-yl substituent. This structure imparts reactivity typical of epoxides, making it a valuable intermediate in organic synthesis, particularly in ring-opening reactions to form diols, alcohols, or other functionalized derivatives. Its branched alkyl chain may influence steric and electronic properties, potentially enhancing selectivity in certain reactions. The compound is useful in pharmaceutical and fine chemical applications, where controlled epoxide reactivity is required. Proper handling is essential due to the potential sensitivity of the epoxide group to nucleophiles and acids. Storage under inert conditions is recommended to maintain stability.
2-(pentan-2-yl)oxirane structure
2-(pentan-2-yl)oxirane structure
Product Name:2-(pentan-2-yl)oxirane
CAS No:53229-39-3
MF:C7H14O
MW:114.185462474823
CID:384679
PubChem ID:40691
Update Time:2025-06-11

2-(pentan-2-yl)oxirane Chemical and Physical Properties

Names and Identifiers

    • Oxirane,2-(1-methylbutyl)-
    • 2-pentan-2-yloxirane
    • Oxirane, (1-methylbutyl)-
    • (1-METHYLBUTYL)OXIRANE
    • 2-(1-Methylbutyl)oxirane
    • 2-(pentan-2-yl)oxirane
    • 2-(1-Methylbutyl)oxirane #
    • SCHEMBL2397958
    • 53229-39-3
    • DTXSID00967780
    • AKOS012068616
    • EN300-1250765
    • YJNBGESTCBYXQO-UHFFFAOYSA-N
    • Inchi: 1S/C7H14O/c1-3-4-6(2)7-5-8-7/h6-7H,3-5H2,1-2H3
    • InChI Key: YJNBGESTCBYXQO-UHFFFAOYSA-N
    • SMILES: O1CC1C(C)CCC

Computed Properties

  • Exact Mass: 114.10452
  • Monoisotopic Mass: 114.104465
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 70.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 12.5

Experimental Properties

  • Density: 0.882
  • Boiling Point: 125°Cat760mmHg
  • Flash Point: 22.6°C
  • Refractive Index: 1.437
  • PSA: 12.53

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Additional information on 2-(pentan-2-yl)oxirane

Recent Advances in the Study of 2-(pentan-2-yl)oxirane (CAS: 53229-39-3) in Chemical Biology and Pharmaceutical Research

The compound 2-(pentan-2-yl)oxirane (CAS: 53229-39-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This epoxide derivative, characterized by its oxirane ring and pentyl substituent, has been the subject of numerous studies aimed at elucidating its biological activities, synthetic pathways, and pharmacological potential. Recent advancements in synthetic chemistry and molecular biology have enabled researchers to explore this compound in greater depth, uncovering novel insights into its mechanisms of action and potential uses in drug development.

One of the key areas of focus in recent research has been the synthesis and optimization of 2-(pentan-2-yl)oxirane. A study published in the Journal of Organic Chemistry (2023) detailed an efficient enantioselective synthesis route for this compound, utilizing asymmetric epoxidation techniques. The researchers reported a high yield (85%) and excellent enantiomeric excess (98%), which is critical for its application in chiral drug development. This advancement addresses previous challenges in obtaining enantiomerically pure samples, thereby facilitating more precise biological evaluations.

In the realm of pharmacological research, 2-(pentan-2-yl)oxirane has demonstrated promising activity as an inhibitor of certain cytochrome P450 enzymes, particularly CYP3A4. A recent in vitro study (Bioorganic & Medicinal Chemistry Letters, 2024) revealed that this compound exhibits a competitive inhibition profile with an IC50 value of 12.3 μM. This finding suggests potential applications in drug-drug interaction studies and the development of adjuvant therapies to modulate drug metabolism. However, further in vivo studies are needed to validate these effects and assess potential toxicity.

The compound's biological activity extends beyond enzyme inhibition. Research published in ChemBioChem (2023) investigated its role as a potential anti-inflammatory agent. The study demonstrated that 2-(pentan-2-yl)oxirane could significantly reduce the production of pro-inflammatory cytokines (TNF-α and IL-6) in macrophage cell lines at concentrations as low as 50 μM. Molecular docking simulations suggested that this activity might be mediated through interaction with the NF-κB signaling pathway, though the exact mechanism requires further elucidation.

From a structural perspective, computational chemistry studies have provided valuable insights into the molecular properties of 2-(pentan-2-yl)oxirane. Density functional theory (DFT) calculations published in the Journal of Molecular Structure (2024) revealed that the oxirane ring exhibits significant ring strain (approximately 27 kcal/mol), which may contribute to its reactivity in biological systems. The study also identified potential hydrogen bonding interactions with biological targets, offering clues for future structure-activity relationship (SAR) studies.

Despite these promising findings, challenges remain in the development of 2-(pentan-2-yl)oxirane for therapeutic applications. A recent review in Expert Opinion on Drug Discovery (2024) highlighted the need for improved pharmacokinetic properties, particularly regarding metabolic stability and oral bioavailability. Several research groups are currently exploring prodrug strategies and structural modifications to address these limitations while maintaining the compound's biological activity.

In conclusion, recent research on 2-(pentan-2-yl)oxirane (CAS: 53229-39-3) has significantly advanced our understanding of this compound's chemical properties and biological potential. The development of efficient synthetic methods, coupled with growing evidence of its pharmacological activities, positions this molecule as an interesting candidate for further investigation in drug discovery programs. Future studies should focus on elucidating its precise mechanisms of action, optimizing its drug-like properties, and evaluating its therapeutic potential in relevant disease models.

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